Cas no 2175279-59-9 (4-(1-Oxo-2-propen-1-yl)-α-phenyl-1-piperazineacetamide)

• Product Name: 4-(1-Oxo-2-propen-1-yl)-α-phenyl-1-piperazineacetamide
• CAS No: 2175279-59-9
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 5409246
• Update Time: 2025-07-09

4-(1-Oxo-2-propen-1-yl)-α-phenyl-1-piperazineacetamide Chemical and Physical Properties

Names and Identifiers

• 4-(1-Oxo-2-propen-1-yl)-α-phenyl-1-piperazineacetamide

• Inchi： 1S/C15H19N3O2/c1-2-13(19)17-8-10-18(11-9-17)14(15(16)20)12-6-4-3-5-7-12/h2-7,14H,1,8-11H2,(H2,16,20)
• InChI Key： UBRHDXVTNZPAPO-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=CC=C2)C(N)=O)CCN(C(=O)C=C)CC1

Experimental Properties

• Density: 1.199±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.2±45.0 °C(Predicted)
• pka: 15.91±0.50(Predicted)

Additional information on 4-(1-Oxo-2-propen-1-yl)-α-phenyl-1-piperazineacetamide

Research Brief on 4-(1-Oxo-2-propen-1-yl)-α-phenyl-1-piperazineacetamide (CAS: 2175279-59-9)

In recent years, the compound 4-(1-Oxo-2-propen-1-yl)-α-phenyl-1-piperazineacetamide (CAS: 2175279-59-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazineacetamide backbone and an α-phenyl group, has shown promising potential in various therapeutic applications. The current research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 4-(1-Oxo-2-propen-1-yl)-α-phenyl-1-piperazineacetamide involves a multi-step process that includes the introduction of the propen-1-yl group and the subsequent formation of the piperazineacetamide moiety. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further pharmacological evaluation.

Pharmacological studies have revealed that 4-(1-Oxo-2-propen-1-yl)-α-phenyl-1-piperazineacetamide exhibits notable activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro assays indicate that the compound has a high affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders. Additionally, its unique chemical structure allows for selective binding, which could minimize off-target effects and enhance therapeutic efficacy.

In vivo studies have further corroborated these findings, demonstrating that the compound can cross the blood-brain barrier and exert measurable effects on central nervous system activity. Animal models of depression and anxiety have shown significant improvements following administration of 4-(1-Oxo-2-propen-1-yl)-α-phenyl-1-piperazineacetamide, highlighting its potential as a novel therapeutic agent. However, further research is needed to fully elucidate its mechanism of action and to assess its safety profile in humans.

Beyond its neurological applications, recent investigations have explored the compound's potential in oncology. Early-stage studies suggest that 4-(1-Oxo-2-propen-1-yl)-α-phenyl-1-piperazineacetamide may inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. These findings are preliminary but warrant further exploration to determine the compound's viability as an anticancer agent.

In conclusion, 4-(1-Oxo-2-propen-1-yl)-α-phenyl-1-piperazineacetamide (CAS: 2175279-59-9) represents a promising candidate for multiple therapeutic applications. Its unique chemical structure and pharmacological profile make it a valuable subject of ongoing research. Future studies should focus on optimizing its synthesis, expanding its pharmacological evaluation, and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.